Cas no 119-72-2 (4-Nitro-4'-aminostilbene-2,2'-disulfonic Acid)

4-Nitro-4'-aminostilbene-2,2'-disulfonic Acid is a sulfonated stilbene derivative primarily used as an intermediate in the synthesis of optical brighteners and dyes. Its disulfonic acid groups enhance water solubility, making it suitable for aqueous-phase reactions. The nitro and amino functional groups provide reactive sites for further chemical modifications, enabling its use in producing high-value fluorescent whitening agents. This compound exhibits strong UV absorption properties, contributing to its effectiveness in light-stabilizing applications. Its structural stability and compatibility with industrial processes make it a preferred choice for manufacturers seeking consistent performance in dye and polymer additive formulations. The product is typically supplied as a high-purity solid to ensure reliable reactivity in downstream applications.
4-Nitro-4'-aminostilbene-2,2'-disulfonic Acid structure
119-72-2 structure
Product Name:4-Nitro-4'-aminostilbene-2,2'-disulfonic Acid
CAS No:119-72-2
MF:C14H12N2O8S2
MW:400.383681297302
MDL:MFCD00035915
CID:35924
PubChem ID:5473847
Update Time:2025-06-07

4-Nitro-4'-aminostilbene-2,2'-disulfonic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-amino-4'-nitrostilbene-2,2-disulfonic acid
    • 4-Nitro-4-aminostilbene-2,2-disulfonic acid
    • 4-Amino-4'-nitrostilbene-2,2'-disulfonic acid
    • 4-Nitro-4'-aminostilbene-2,2'-disulfonic acid
    • 4-Amino-4'-nitro-stilben-2,2'-disulfonsaeure
    • 4-amino-4'-nitro-stilbene-2,2'-disulfonic acid
    • 4-amino-4'-nitrostilbene-2,2'-disulphonic acid
    • 4-nitro-4' aminostibene-2',2" disulphonic acid
    • 4-nitro-4'-aminostilbene-2,2'-disulphonic acid
    • ANSDACID
    • NASDA
    • Semi DAS
    • 5-Amino-2-[2-(4-nitro-2-sulfophenyl)ethenyl]-benzenesulfonic acid
    • 4-amino-4’-nitro-2’-stilbenedisulfonicacid
    • 4-amino-4’-nitro-2,2’-stilbenedisulfonicacid
    • kyselina4-nitro-4’-aminostilben-2,2’-disulfonova
    • kyselina4-amino-4’-nitrostilben-2,2’-disulfonova
    • W-109441
    • 4-AMINO-4'-NITRO-2,2'-STILBENEDISULPHONIC ACID
    • CS-0206956
    • Kyselina 4-nitro-4'-aminostilben-2,2'-disulfonova
    • 119-72-2
    • 4-Amino-4'-nitro-2,2'-stilbenedisulfonic acid
    • 4-nitro-4,-amino stibene-2,2,-disulfonic acid
    • 4-Amino-4'-nitrostilbene-2,2'-disulfonic acid, tech. 80%
    • SCHEMBL1536241
    • 5-AMINO-2-(2-(4-NITRO-2-SULPHOPHENYL)VINYL)BENZENESULFONIC ACID
    • P8NM345BG9
    • Benzenesulfonic acid, 5-amino-2-[2-(4-nitro-2-sulfophenyl)ethenyl]-
    • 5-amino-2-[(E)-2-(4-nitro-2-sulfophenyl)ethenyl]benzenesulfonic acid
    • BENZENESULPHONIC ACID, 5-AMINO-2-(2-(4-NITRO-2-SULFOPHENYL)ETHENYL)-
    • AKOS024387392
    • (E)-5-Amino-2-(4-nitro-2-sulfostyryl)benzenesulfonic acid
    • Benzenesulfonic acid, 5-amino-2-(2-(4-nitro-2-sulfophenyl)ethenyl)-
    • NSC659760
    • Kyselina 4-amino-4'-nitrostilben-2,2'-disulfonova [Czech]
    • BRN 3498785
    • 5-amino-2-[2-(4-nitro-2-sulfophenyl)ethenyl]benzenesulfonic acid
    • 0-14-00-00798 (Beilstein Handbook Reference)
    • Kyselina 4-amino-4'-nitrostilben-2,2'-disulfonova
    • 5-Amino-2-[2-(4-nitro-2-sulphophenyl)vinyl]benzenesulphonic acid
    • MFCD00035915
    • 5-Amino-2-(2-(4-nitro-2-sulphophenyl)vinyl)benzenesulphonic acid
    • Kyselina 4-nitro-4'-aminostilben-2,2'-disulfonova [Czech]
    • EINECS 204-346-5
    • 5-amino-2-[(E)-2-(4-nitro-2-sulfo-phenyl)vinyl]benzenesulfonic acid
    • 2,2'-Stilbenedisulfonic acid, 4-amino-4'-nitro-
    • 4-Nitro-4-aminostilbene-2,2-disulfonic acid disodium salt
    • UNII-P8NM345BG9
    • 2,2'-STILBENEDISULPHONIC ACID, 4-AMINO-4'-NITRO-
    • Benzenesulfonic acid, 5-amino-2-[(E)-2-(4-nitro-2-sulfophenyl)ethenyl]-
    • 6634-82-8
    • GHBWBMDGBCKAQU-OWOJBTEDSA-N
    • 5-Amino-2-[(e)-2-(4-nitro-2-sulfophenyl)vinyl]benzenesulfonic acid
    • DB-229316
    • DTXSID6059493
    • DTXCID4033471
    • 4-Nitro-4'-aminostilbene-2,2'-disulfonic Acid
    • MDL： MFCD00035915
    • Inchi： 1S/C14H12N2O8S2/c15-11-5-3-9(13(7-11)25(19,20)21)1-2-10-4-6-12(16(17)18)8-14(10)26(22,23)24/h1-8H,15H2,(H,19,20,21)(H,22,23,24)/b2-1+
    • InChI Key： GHBWBMDGBCKAQU-OWOJBTEDSA-N
    • SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)O)N)[N+](=O)[O-])(=O)(=O)O

Computed Properties

  • Exact Mass: 400.00400
  • Monoisotopic Mass: 400.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 721
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -2
  • XLogP3: 0.7
  • Topological Polar Surface Area: 184

Experimental Properties

  • Color/Form: Brown powder
  • Density: 1.5746 (rough estimate)
  • Melting Point: >300°C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.6900 (estimate)
  • Water Partition Coefficient: Soluble in water.
  • PSA: 197.34000
  • LogP: 5.10680
  • FEMA: 2978
  • Solubility: Not determined

4-Nitro-4'-aminostilbene-2,2'-disulfonic Acid Security Information

4-Nitro-4'-aminostilbene-2,2'-disulfonic Acid Customs Data

  • HS CODE：2921420090
  • Customs Data：

    China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Nitro-4'-aminostilbene-2,2'-disulfonic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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4-Amino-4'-nitrostilbene-2,2'-disulfonic acid
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abcr
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4-Amino-4'-nitrostilbene-2,2'-disulfonic acid, tech. 80%; .
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abcr
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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eNovation Chemicals LLC
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